Cas no 124-58-3 (Arsonic acid, methyl-(9CI))

Arsonic acid, methyl-(9CI) structure
Arsonic acid, methyl-(9CI) structure
Product Name:Arsonic acid, methyl-(9CI)
CAS No:124-58-3
MF:CH5AsO3
MW:139.970201253891
CID:143478
PubChem ID:8948
Update Time:2025-04-19

Arsonic acid, methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Arsonic acid, methyl-(9CI)
    • METHYLARSONIC ACID
    • Arsonic acid,methyl
    • Arsonomethan
    • DSMA (JMAF)
    • MAA
    • METHANEARSONIC ACID
    • Methylarsenic acid
    • Methylarsinic acid
    • Methylarsonate
    • Methyl-arsonsaeure
    • Monomethylarsinic acid
    • Monomethylarsonate
    • C07294
    • methylarsonic
    • methyl-arsonicaci
    • Arsonic acid, methyl-
    • monomethylarsonicacid
    • methylarsenicacid
    • methylarsinicacid
    • methanearsonicacid
    • Monomethylarsonic acid
    • 4950-59-8
    • Kyselina methylarsonova
    • NCIOpen2_000522
    • methyl Arsonic acid
    • Methylarsonic acid [ISO]
    • CHEMBL1743208
    • SCHEMBL122145
    • UNII-J37VJ5709S
    • 124-58-3
    • Kyselina methylarsonova [Czech]
    • METHYLARSONIC ACID [HSDB]
    • METHANEARSONIC ACID [MI]
    • DTXSID4020903
    • METHYLARSONIC ACID [IARC]
    • Monomethylarsonic Acid Standard Solution
    • NCIOpen2_004484
    • BRN 1739373
    • CHEBI:29852
    • MeAsO(OH)2
    • J37VJ5709S
    • EINECS 204-705-6
    • NCIOpen2_008444
    • 4-04-00-03682 (Beilstein Handbook Reference)
    • NS00079162
    • AKOS040753035
    • HSDB 845
    • CCRIS 9324
    • Q1976186
    • QYPPRTNMGCREIM-UHFFFAOYSA-N
    • METHANEARSONIC ACID [WHO-DD]
    • NCIOpen2_000482
    • MONOMETHYLARSONIC ACID (SEE METHYLARSONIC ACID) [IARC]
    • DB-255297
    • Inchi: 1S/CH5AsO3/c1-2(3,4)5/h1H3,(H2,3,4,5)
    • InChI Key: QYPPRTNMGCREIM-UHFFFAOYSA-N
    • SMILES: [As](C)(=O)(O)O

Computed Properties

  • Exact Mass: 139.94500
  • Monoisotopic Mass: 139.945464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 61.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Melting Point: 161°
  • PSA: 57.53000
  • LogP: -1.02980

Arsonic acid, methyl-(9CI) Security Information

  • Hazardous Material transportation number:UN 2759
  • Packing Group:III
  • Safety Term:6.1(b)
  • HazardClass:6.1(b)
  • PackingGroup:III

Arsonic acid, methyl-(9CI) Customs Data

  • HS CODE:2931900036
  • Customs Data:

    China Customs Code:

    2931900036

    Overview:

    2931900036 Ethyl dichloroarsine,Diphenyl(base)Arsine chloride [including ethylarsine dichloride,Diphenyl arsine chloride].Regulatory conditions:X(ToxicChemical environmental management Release Notice).VAT:17.0%.Tax refund rate:0.0%.Minimum tariff:6.5%.general tariff:30.0%

    Summary:

    2931900036 chlorodiphenylarsine.supervision conditions:x(environment control release notice for poisonous chemicals).VAT:17.0%.tax rebate rate:0.0%.MFN tarrif:6.5%.general tariff:30.0%

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